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CAS No.: 67186-35-0

Cat. No.: B1590964
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Abstract
This technical guide provides a comprehensive overview of (trimethylsilyl)methyl acrylate, a

versatile organosilicon monomer. The nomenclature in this field can be ambiguous; this guide

clarifies that "(trimethylsilyl)methyl acrylate" is the most accurate name for the compound

structurally represented as CH₂=CHCOOCH₂Si(CH₃)₃, which is isomeric with other silylated

acrylates. We will delve into its fundamental chemical and physical properties, outline key

synthetic methodologies, explore its reactivity, and discuss its current and potential

applications, particularly within the realm of polymer chemistry and drug development. This

document is intended to be a valuable resource for researchers and professionals engaged in

materials science and pharmaceutical formulation.
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The compound of interest, with the systematic name (trimethylsilyl)methyl acrylate, possesses

the molecular formula C₇H₁₄O₂Si and a molecular weight of 158.27 g/mol . It is crucial to

distinguish this compound from its isomers, which may be colloquially referred to by similar

names. The key structural feature of (trimethylsilyl)methyl acrylate is the trimethylsilyl group

attached to the methyl group of the acrylate ester.

For clarity, the table below summarizes the properties of (trimethylsilyl)methyl acrylate and two

of its common isomers.

Property
(Trimethylsilyl)met
hyl Acrylate

Methyl 2-
(trimethylsilyl)acryl
ate[1][2][3]

Trimethylsilyl
Acrylate[4]

Systematic Name
(Trimethylsilyl)methyl

acrylate

Methyl 2-

(trimethylsilyl)acrylate

Acrylic acid

trimethylsilyl ester[4]

CAS Number 18269-97-1 18269-31-3[1][2] 13688-55-6[4]

Molecular Formula C₇H₁₄O₂Si C₇H₁₄O₂Si[1][2] C₆H₁₂O₂Si[4]

Molecular Weight 158.27 g/mol 158.27 g/mol [1][2][3] 144.24 g/mol [4]

Chemical Structure
CH₂=CHCOOCH₂Si(C

H₃)₃

CH₂=C(Si(CH₃)₃)COO

CH₃[1]
CH₂=CHCOOSi(CH₃)₃

This guide will focus on the properties and applications of (trimethylsilyl)methyl acrylate (CAS

No. 18269-97-1).

Physicochemical Properties
The unique combination of a reactive acrylate moiety and a sterically demanding, hydrophobic

trimethylsilyl group imparts distinct physicochemical properties to (trimethylsilyl)methyl acrylate.

These properties are critical for its application in polymer synthesis and materials science.
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Property Value

Appearance Liquid

Boiling Point 51-51.5 °C at 20 mmHg

Density 0.894 g/mL at 25 °C

Refractive Index n20/D 1.423

Solubility
Soluble in most organic solvents (e.g., THF,

diethyl ether, ethanol)[2]

Synthesis of (Trimethylsilyl)methyl Acrylate
The synthesis of (trimethylsilyl)methyl acrylate can be achieved through several routes. A

prevalent and effective method is the esterification of acrylic acid with (trimethylsilyl)methanol.

Experimental Protocol: Esterification of Acrylic Acid
Materials:

Acrylic acid

(Trimethylsilyl)methanol

An appropriate acid catalyst (e.g., p-toluenesulfonic acid)

An azeotroping solvent (e.g., toluene)

Dean-Stark apparatus

Standard glassware for organic synthesis

Inhibitor (e.g., hydroquinone) to prevent polymerization

Procedure:

To a round-bottom flask equipped with a Dean-Stark trap, condenser, and magnetic stirrer,

add acrylic acid, (trimethylsilyl)methanol, a catalytic amount of p-toluenesulfonic acid, and a
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small quantity of hydroquinone in toluene.

Heat the reaction mixture to reflux. Water formed during the esterification will be removed

azeotropically and collected in the Dean-Stark trap.

Monitor the reaction progress by observing the amount of water collected.

Once the theoretical amount of water has been collected, cool the reaction mixture to room

temperature.

Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to

neutralize the acid catalyst, followed by washing with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by vacuum distillation to obtain pure (trimethylsilyl)methyl acrylate.

Acrylic Acid
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& Purification

Esterification

(Trimethylsilyl)methanol Esterification

Acid Catalyst
(e.g., p-TSA)

Esterification

Toluene (reflux)
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Acrylate
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Caption: Synthetic workflow for (trimethylsilyl)methyl acrylate.
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Reactivity and Polymerization
The reactivity of (trimethylsilyl)methyl acrylate is dominated by its acrylate functionality, making

it a valuable monomer for polymerization reactions. The presence of the bulky trimethylsilyl

group can influence the polymerization kinetics and the properties of the resulting polymer.

Free Radical Polymerization
(Trimethylsilyl)methyl acrylate can undergo free-radical polymerization, initiated by common

thermal or photoinitiators, to produce poly((trimethylsilyl)methyl acrylate). This polymer

possesses a unique combination of a flexible polyacrylate backbone and pendant hydrophobic

trimethylsilyl groups.

Controlled Radical Polymerization
Techniques such as Atom Transfer Radical Polymerization (ATRP) can be employed to

synthesize well-defined block copolymers incorporating (trimethylsilyl)methyl acrylate. This

allows for the precise control of molecular weight and architecture, leading to materials with

tailored properties.

(Trimethylsilyl)methyl Acrylate

Poly((trimethylsilyl)methyl Acrylate)

Free Radical
Polymerization

Block Copolymers
(via ATRP, etc.)

Controlled Radical
Polymerization
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Caption: Polymerization pathways of (trimethylsilyl)methyl acrylate.

Applications in Drug Development and Materials
Science
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While direct applications of (trimethylsilyl)methyl acrylate in drug formulations are still an

emerging area of research, its properties and the characteristics of its polymers suggest

significant potential. The broader field of specialty acrylates and methacrylates is already

integral to various applications, including coatings, adhesives, and hydrogels.[5][6]

Drug Delivery Systems
Polymers derived from (trimethylsilyl)methyl acrylate can be designed to form amphiphilic block

copolymers. These copolymers can self-assemble in aqueous environments to form micelles or

nanoparticles, which are promising vehicles for the encapsulation and controlled release of

hydrophobic drugs. The hydrophobic trimethylsilyl groups would form the core of the micelle,

sequestering the drug, while a hydrophilic block would form the corona, ensuring stability in

aqueous media.

Biomaterial Coatings
The hydrophobic nature of poly((trimethylsilyl)methyl acrylate) makes it a candidate for creating

water-repellent coatings on medical devices. Such coatings can reduce biofouling and improve

the biocompatibility of implants.

Advanced Materials
The incorporation of (trimethylsilyl)methyl acrylate into polymer backbones can enhance

thermal stability and modify surface properties. These characteristics are valuable in the

development of advanced materials for a range of applications beyond the pharmaceutical

industry.

Safety and Handling
As with all laboratory chemicals, (trimethylsilyl)methyl acrylate should be handled with

appropriate safety precautions. It is advisable to work in a well-ventilated fume hood and wear

personal protective equipment, including safety goggles, gloves, and a lab coat. For detailed

safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion
(Trimethylsilyl)methyl acrylate is a versatile monomer with significant potential in polymer

chemistry and materials science. Its unique structure offers a pathway to novel polymers with
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tailored properties. For researchers in drug development, the exploration of its use in controlled

release systems and biocompatible coatings represents a promising frontier. A clear

understanding of its properties, synthesis, and reactivity is essential for harnessing its full

potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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